Cas no 868679-31-6 (6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl butanoate)

• Product Name: 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl butanoate
• CAS No: 868679-31-6
• MF: C₁₀H₁₂N₂O₅
• MW: 240.212682723999
• CID: 6013052
• PubChem ID: 7150623
• Update Time: 2025-06-08

6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl butanoate Chemical and Physical Properties

Names and Identifiers

• 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl butanoate
• (6-methyl-3-nitro-2-oxo-1H-pyridin-4-yl) butanoate
• AB00676200-01
• AKOS024612272
• 868679-31-6
• F1826-0003
• 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl butyrate

• Inchi： 1S/C10H12N2O5/c1-3-4-8(13)17-7-5-6(2)11-10(14)9(7)12(15)16/h5H,3-4H2,1-2H3,(H,11,14)
• InChI Key： MMQKWNKMEQIJLU-UHFFFAOYSA-N
• SMILES： C(OC1C=C(C)NC(=O)C=1[N+]([O-])=O)(=O)CCC

Computed Properties

• Exact Mass: 240.07462149g/mol
• Monoisotopic Mass: 240.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl butanoate

Introduction to 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl butanoate (CAS No. 868679-31-6)

6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl butanoate, identified by the CAS number 868679-31-6, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacological research. This compound belongs to the dihydropyridine class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a nitro group and an ester moiety in its molecular framework imparts unique chemical properties that make it a valuable scaffold for drug discovery and development.

The structural features of 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl butanoate contribute to its potential utility in various therapeutic applications. The dihydropyridine core is particularly recognized for its role in cardiovascular medications, where it exhibits calcium channel modulation properties. However, the introduction of the nitro group and the ester functionality introduces additional pharmacophores that can influence its interaction with biological targets, making it a promising candidate for exploring novel pharmacological pathways.

In recent years, there has been a growing interest in developing small molecule inhibitors targeting specific enzymes and receptors involved in metabolic and inflammatory diseases. The nitro group in 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl butanoate has been shown to enhance electrophilicity, which can facilitate covalent bond formation with biological targets. This property is particularly useful in designing probes and inhibitors that require strong binding affinity and specificity. Furthermore, the ester moiety can be hydrolyzed under physiological conditions, potentially allowing for controlled release of active species or enabling prodrug strategies.

Recent studies have highlighted the significance of dihydropyridine derivatives in addressing neurological disorders. The structural motif of 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl butanoate shares similarities with compounds that have demonstrated neuroprotective effects. The nitro group, in particular, has been implicated in modulating oxidative stress and inflammation—key pathological mechanisms in neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary computational studies suggest that this compound may interact with amyloid-beta plaques and tau proteins, two hallmark pathological features of these conditions.

The synthesis of 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl butanoate involves multi-step organic transformations that highlight the compound's synthetic complexity. The introduction of the nitro group requires careful control of reaction conditions to avoid over-nitration or decomposition. Additionally, the esterification step must be optimized to ensure high yield and purity. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry techniques, have improved the efficiency of producing this compound on a laboratory scale.

From a pharmacokinetic perspective, 6-methyl-3-nitro-2-oxyo-dihydropyridin -4 - yl butanoate exhibits characteristics that are favorable for drug development. The dihydropyridine core enhances lipophilicity, facilitating membrane permeability, while the ester group can influence metabolic stability. Preliminary pharmacokinetic studies indicate that this compound has a reasonable bioavailability profile when administered orally. However, further investigations are needed to optimize its absorption, distribution, metabolism, excretion (ADME) properties for clinical applications.

The potential therapeutic applications of 6-methyl - 3 - nitro - 2 - oxo - 1 , 2 - dihydrop y ridin - 4 - yl butanoate extend beyond neurological disorders. Its structural features suggest utility in anti-inflammatory and anti-cancer therapies. The nitro group can serve as a target for designing molecules that inhibit key inflammatory pathways by modulating enzyme activity or protein-protein interactions. Similarly, dihydropyridine derivatives have shown promise in disrupting cancer cell proliferation by interfering with signaling cascades involved in tumor growth.

In conclusion, 6 - methyl - 3 - nit ro - 2 - ox o - 1 , 2 - di hy dro py ridin e r y b u t an o ate ( C A S N o . 86867 9 -31 -6 ) represents a structurally intriguing compound with diverse pharmacological potential . Its unique combination of functional groups makes it an attractive scaffold for further exploration in medicinal chemistry . As research continues to uncover new therapeutic targets and mechanisms , compounds like this one hold promise for addressing some of today's most challenging medical conditions . Continued investigation into its biological activity , synthetic optimization , and pharmacokinetic properties will be essential to realizing its full potential as a pharmaceutical agent . p >